Cas no 1932240-43-1 (rac-(1R,2S)-2-(1H-1,2,4-triazol-3-yl)cyclohexane-1-carboxylic acid, cis)

• Product Name: rac-(1R,2S)-2-(1H-1,2,4-triazol-3-yl)cyclohexane-1-carboxylic acid, cis
• CAS No: 1932240-43-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD32852286
• CID: 5637652
• PubChem ID: 93832267
• Update Time: 2023-11-24

rac-(1R,2S)-2-(1H-1,2,4-triazol-3-yl)cyclohexane-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4H-1,2,4-triazol-3-yl)cyclohexane-1-carboxylic acid
• EN300-2778771
• (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclohexane-1-carboxylic acid
• 1932240-43-1
• rac-(1R,2S)-2-(1H-1,2,4-triazol-3-yl)cyclohexane-1-carboxylic acid, cis

• MDL： MFCD32852286
• Inchi： 1S/C9H13N3O2/c13-9(14)7-4-2-1-3-6(7)8-10-5-11-12-8/h5-7H,1-4H2,(H,13,14)(H,10,11,12)/t6-,7+/m0/s1
• InChI Key： ADFJWUIXTMDOCM-NKWVEPMBSA-N
• SMILES： OC([C@@H]1CCCC[C@@H]1C1=NC=NN1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų